Cas no 922904-59-4 (2,4-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide)

• Product Name: 2,4-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide
• CAS No: 922904-59-4
• MF: C₁₈H₁₆Cl₂N₂O₂
• MW: 363.237842559814
• CID: 5496890
• PubChem ID: 7687264
• Update Time: 2025-06-30

2,4-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-(4-(2-oxopiperidin-1-yl)phenyl)benzamide
• F2784-0044
• 922904-59-4
• AKOS024466668
• VU0498781-1
• 2,4-dichloro-N-[4-(2-oxopiperidin-1-yl)phenyl]benzamide
• 2,4-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide

• Inchi： 1S/C18H16Cl2N2O2/c19-12-4-9-15(16(20)11-12)18(24)21-13-5-7-14(8-6-13)22-10-2-1-3-17(22)23/h4-9,11H,1-3,10H2,(H,21,24)
• InChI Key： SZDBRLGCNJVOCE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1C=CC(=CC=1)N1C(CCCC1)=O)=O)Cl

Computed Properties

• Exact Mass: 362.0588831g/mol
• Monoisotopic Mass: 362.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.4Ų

Additional information on 2,4-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide

Introduction to 2,4-Dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide (CAS No. 922904-59-4)

2,4-Dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide, also known by its CAS number 922904-59-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dichlorobenzamide moiety and a piperidinone substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 2,4-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide is C₁₈H₁₃Cl₂N₃O₂, and its molecular weight is approximately 376.21 g/mol. The compound's structure consists of a benzamide core with two chlorine atoms at the 2 and 4 positions, and a substituted piperidinone ring attached to the phenyl group. This combination of functional groups imparts specific chemical and biological properties to the molecule.

In recent years, 2,4-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide has been studied for its potential as a therapeutic agent in various disease models. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2,4-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide has also demonstrated promising antitumor activities. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the MAPK/ERK and PI3K/AKT pathways. This makes it a potential candidate for the development of novel anticancer drugs.

The pharmacokinetic properties of 2,4-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These properties are crucial for its potential use as an orally administered therapeutic agent.

In addition to its biological activities, the synthesis of 2,4-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving coupling reactions and cyclization steps. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for further research and development.

The safety profile of 2,4-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide is another important aspect that has been evaluated. Preclinical toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2,4-dichloro-N-4-(2-oxopiperidin-1-yl)phenylbenzamide (CAS No. 922904-59-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antitumor properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and optimize its use as a novel therapeutic agent.